Cas no 1806519-99-2 (4-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde
• CAS No: 1806519-99-2
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 4817014
• Update Time: 2025-08-05

4-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C9H6BrNO2/c10-4-6-2-1-3-7-9(6)11-8(5-12)13-7/h1-3,5H,4H2
• InChI Key： GSOXHXNDUIWHAN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(C=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1